![molecular formula C20H23N3O6 B2456884 (E)-3-methoxy-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide CAS No. 391878-00-5](/img/structure/B2456884.png)
(E)-3-methoxy-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(E)-3-methoxy-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide” is a chemical compound with the linear formula C20H23N3O5 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula, C20H23N3O5 . The molecular weight is 385.423 .Scientific Research Applications
Antibacterial Properties
(E)-3-methoxy-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide and similar compounds have been studied for their antibacterial properties. For instance, a study by Shakir, Saoud, and Hussain (2020) demonstrated that related hydrazones exhibit significant antibacterial ability against both gram-negative and gram-positive bacteria. This study highlights the potential of these compounds in addressing bacterial infections (Shakir, Saoud, & Hussain, 2020).
Anti-Inflammatory and Analgesic Properties
Compounds similar to this compound have been investigated for their anti-inflammatory and analgesic properties. A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) found that certain derivatives exhibit high inhibitory activity on cyclooxygenase enzymes and display significant analgesic and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Potential in Antimycobacterial Agents
Research has also explored the potential of these compounds as antimycobacterial agents. Avupati et al. (2013) synthesized novel 1,3,5-triazine-Schiff base conjugates, including compounds similar to the chemical , and evaluated their effectiveness against Mycobacterium tuberculosis. Their findings suggest potential applications in combating tuberculosis (Avupati et al., 2013).
Cytotoxicity and Antitumor Activity
These compounds have also been studied for their cytotoxicity and potential as cancer therapeutics. A study by Gul et al. (2016) tested various derivatives for their cytotoxicity and tumor-specificity, highlighting the potential of these compounds in cancer research (Gul et al., 2016).
Neuroprotective Properties
Exploration into the neuroprotective properties of compounds similar to this compound has been conducted. Hur et al. (2013) synthesized analogs that showed potential as antioxidants and neuroprotective agents, particularly in the context of oxidative stress in neuronal cells (Hur et al., 2013).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-methoxy-N-[2-oxo-2-[(2E)-2-[(3,4,5-trimethoxyphenyl)methylidene]hydrazinyl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O6/c1-26-15-7-5-6-14(10-15)20(25)21-12-18(24)23-22-11-13-8-16(27-2)19(29-4)17(9-13)28-3/h5-11H,12H2,1-4H3,(H,21,25)(H,23,24)/b22-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTKUZUFCOIQKFB-SSDVNMTOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NCC(=O)NN=CC2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)C(=O)NCC(=O)N/N=C/C2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.